3-(4-amino-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-N-(4,5-dihydrothiazol-2-yl)benzamide
Catalog No.
S540044
CAS No.
1092788-09-4
M.F
C18H19N7OS
M. Wt
381.5 g/mol
Availability
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CAS Number
1092788-09-4
Product Name
3-(4-amino-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-N-(4,5-dihydrothiazol-2-yl)benzamide
IUPAC Name
3-(4-amino-1-propan-2-ylpyrazolo[3,4-d]pyrimidin-3-yl)-N-(4,5-dihydro-1,3-thiazol-2-yl)benzamide
Molecular Formula
C18H19N7OS
Molecular Weight
381.5 g/mol
InChI
InChI=1S/C18H19N7OS/c1-10(2)25-16-13(15(19)21-9-22-16)14(24-25)11-4-3-5-12(8-11)17(26)23-18-20-6-7-27-18/h3-5,8-10H,6-7H2,1-2H3,(H2,19,21,22)(H,20,23,26)
InChI Key
WGYPOAXANMFHMT-UHFFFAOYSA-N
SMILES
CC(C)N1C2=NC=NC(=C2C(=N1)C3=CC(=CC=C3)C(=O)NC4=NCCS4)N
Solubility
Soluble in DMSO
Synonyms
PP30; PP-30; PP 30;
Canonical SMILES
CC(C)N1C2=NC=NC(=C2C(=N1)C3=CC(=CC=C3)C(=O)NC4=NCCS4)N
Description
The exact mass of the compound 3-(4-amino-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-3-yl)-N-(4,5-dihydrothiazol-2-yl)benzamide is 381.1372 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
Purity
>98% (or refer to the Certificate of Analysis)
XLogP3
1.9
Exact Mass
381.1372
Appearance
Solid powder
Storage
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Dates
Modify: 2023-07-15
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3: Shen X, Ye G, Cheng X, Yu C, Altosaar I, Hu C. Characterization of an abaecin-like antimicrobial peptide identified from a Pteromalus puparum cDNA clone. J Invertebr Pathol. 2010 Sep;105(1):24-9. doi: 10.1016/j.jip.2010.05.006. Epub 2010 May 11. PubMed PMID: 20466006.
4: Feldman ME, Apsel B, Uotila A, Loewith R, Knight ZA, Ruggero D, Shokat KM. Active-site inhibitors of mTOR target rapamycin-resistant outputs of mTORC1 and mTORC2. PLoS Biol. 2009 Feb 10;7(2):e38. doi: 10.1371/journal.pbio.1000038. PubMed PMID: 19209957; PubMed Central PMCID: PMC2637922.
5: de Sousa Alves R, do Nascimento NR, Barbosa PS, Kerntopf MR, Lessa LM, de Sousa CM, Martins RD, Sousa DF, de Queiroz MG, Toyama MH, Fonteles MC, Martins AM, Monteiro HS. Renal effects and vascular reactivity induced by Tityus serrulatus venom. Toxicon. 2005 Sep 1;46(3):271-6. PubMed PMID: 16011841.
6: Lindquist JA, Simeoni L, Schraven B. Transmembrane adapters: attractants for cytoplasmic effectors. Immunol Rev. 2003 Feb;191:165-82. Review. PubMed PMID: 12614359.
7: Meincke U, Mörth D, Voss T, Gouzoulis-Mayfrank E. Electromyographical differentiation between the acoustic blink and startle reflex. Implications for studies investigating startle behavior. Eur Arch Psychiatry Clin Neurosci. 2002 Jun;252(3):141-5. PubMed PMID: 12192473.
8: Ishizuka O, Gu BJ, Nishizawa O, Mizusawa H, Andersson KE. Effect of apomorphine on intracavernous pressure and blood pressure in conscious, spinalized rats. Int J Impot Res. 2002 Apr;14(2):128-32. PubMed PMID: 11979329.
9: Wooten RM, Ma Y, Yoder RA, Brown JP, Weis JH, Zachary JF, Kirschning CJ, Weis JJ. Toll-like receptor 2 is required for innate, but not acquired, host defense to Borrelia burgdorferi. J Immunol. 2002 Jan 1;168(1):348-55. PubMed PMID: 11751980.
10: Artemenko IP, Zhao D, Hales DB, Hales KH, Jefcoate CR. Mitochondrial processing of newly synthesized steroidogenic acute regulatory protein (StAR), but not total StAR, mediates cholesterol transfer to cytochrome P450 side chain cleavage enzyme in adrenal cells. J Biol Chem. 2001 Dec 7;276(49):46583-96. Epub 2001 Sep 28. PubMed PMID: 11579102.
11: Hoshiyama M, Kakigi R. Correspondence between short-latency somatosensory evoked brain potentials and cortical magnetic fields following median nerve stimulation. Brain Res. 2001 Jul 27;908(2):140-8. PubMed PMID: 11454324.
12: Jefcoate CR, Artemenko IP, Zhao D. Relationship of StAR expression to mitochondrial cholesterol transfer and metabolism. Endocr Res. 2000 Nov;26(4):663-80. PubMed PMID: 11196443.
13: Agarwal M, Agarwal AK, Singh S, Shukla VK. An ultrasonographic evaluation of gallbladder emptying in patients with cholelithiasis. J Clin Gastroenterol. 2000 Dec;31(4):309-13. PubMed PMID: 11129272.
14: Xie ZH, Zhang J, Siraganian RP. Positive regulation of c-Jun N-terminal kinase and TNF-alpha production but not histamine release by SHP-1 in RBL-2H3 mast cells. J Immunol. 2000 Feb 1;164(3):1521-8. PubMed PMID: 10640770.
15: Kitano Y, Takata M, Sasaki N, Zhang Q, Yamamoto S, Miyasaka K. Influence of increased abdominal pressure on steady-state cardiac performance. J Appl Physiol (1985). 1999 May;86(5):1651-6. PubMed PMID: 10233131.
16: Hartigan JA, Green EG, Mortensen RM, Menachery A, Williams GH, Orme-Johnson NR. Comparison of protein phosphorylation patterns produced in adrenal cells by activation of cAMP-dependent protein kinase and Ca-dependent protein kinase. J Steroid Biochem Mol Biol. 1995 Jun;53(1-6):95-101. PubMed PMID: 7626524.
17: Saito S, Shinomiya H, Nakano M. Protein phosphorylation in murine peritoneal macrophages induced by infection with Salmonella species. Infect Immun. 1994 May;62(5):1551-6. PubMed PMID: 8168916; PubMed Central PMCID: PMC186354.
18: Gregory CW, DePhilip RM. Follicle-stimulating hormone-regulated Sertoli cell proteins SCc1 and SCc2 are phosphorylated and mitochondrially associated. Endocrinology. 1992 Nov;131(5):2103-12. PubMed PMID: 1330490.
19: Schraven B, Schirren A, Kirchgessner H, Siebert B, Meuer SC. Four CD45/P56lck-associated phosphorproteins (pp29-pp32) undergo alterations in human T cell activation. Eur J Immunol. 1992 Jul;22(7):1857-63. PubMed PMID: 1352500.
20: Epstein LF, Orme-Johnson NR. Regulation of steroid hormone biosynthesis. Identification of precursors of a phosphoprotein targeted to the mitochondrion in stimulated rat adrenal cortex cells. J Biol Chem. 1991 Oct 15;266(29):19739-45. PubMed PMID: 1655794.
2: Wang L, Li Z, He C. Transcriptome-wide mining of the differentially expressed transcripts for natural variation of floral organ size in Physalis philadelphica. J Exp Bot. 2012 Nov;63(18):6457-65. doi: 10.1093/jxb/ers299. Epub 2012 Oct 17. PubMed PMID: 23081983; PubMed Central PMCID: PMC3504495.
3: Shen X, Ye G, Cheng X, Yu C, Altosaar I, Hu C. Characterization of an abaecin-like antimicrobial peptide identified from a Pteromalus puparum cDNA clone. J Invertebr Pathol. 2010 Sep;105(1):24-9. doi: 10.1016/j.jip.2010.05.006. Epub 2010 May 11. PubMed PMID: 20466006.
4: Feldman ME, Apsel B, Uotila A, Loewith R, Knight ZA, Ruggero D, Shokat KM. Active-site inhibitors of mTOR target rapamycin-resistant outputs of mTORC1 and mTORC2. PLoS Biol. 2009 Feb 10;7(2):e38. doi: 10.1371/journal.pbio.1000038. PubMed PMID: 19209957; PubMed Central PMCID: PMC2637922.
5: de Sousa Alves R, do Nascimento NR, Barbosa PS, Kerntopf MR, Lessa LM, de Sousa CM, Martins RD, Sousa DF, de Queiroz MG, Toyama MH, Fonteles MC, Martins AM, Monteiro HS. Renal effects and vascular reactivity induced by Tityus serrulatus venom. Toxicon. 2005 Sep 1;46(3):271-6. PubMed PMID: 16011841.
6: Lindquist JA, Simeoni L, Schraven B. Transmembrane adapters: attractants for cytoplasmic effectors. Immunol Rev. 2003 Feb;191:165-82. Review. PubMed PMID: 12614359.
7: Meincke U, Mörth D, Voss T, Gouzoulis-Mayfrank E. Electromyographical differentiation between the acoustic blink and startle reflex. Implications for studies investigating startle behavior. Eur Arch Psychiatry Clin Neurosci. 2002 Jun;252(3):141-5. PubMed PMID: 12192473.
8: Ishizuka O, Gu BJ, Nishizawa O, Mizusawa H, Andersson KE. Effect of apomorphine on intracavernous pressure and blood pressure in conscious, spinalized rats. Int J Impot Res. 2002 Apr;14(2):128-32. PubMed PMID: 11979329.
9: Wooten RM, Ma Y, Yoder RA, Brown JP, Weis JH, Zachary JF, Kirschning CJ, Weis JJ. Toll-like receptor 2 is required for innate, but not acquired, host defense to Borrelia burgdorferi. J Immunol. 2002 Jan 1;168(1):348-55. PubMed PMID: 11751980.
10: Artemenko IP, Zhao D, Hales DB, Hales KH, Jefcoate CR. Mitochondrial processing of newly synthesized steroidogenic acute regulatory protein (StAR), but not total StAR, mediates cholesterol transfer to cytochrome P450 side chain cleavage enzyme in adrenal cells. J Biol Chem. 2001 Dec 7;276(49):46583-96. Epub 2001 Sep 28. PubMed PMID: 11579102.
11: Hoshiyama M, Kakigi R. Correspondence between short-latency somatosensory evoked brain potentials and cortical magnetic fields following median nerve stimulation. Brain Res. 2001 Jul 27;908(2):140-8. PubMed PMID: 11454324.
12: Jefcoate CR, Artemenko IP, Zhao D. Relationship of StAR expression to mitochondrial cholesterol transfer and metabolism. Endocr Res. 2000 Nov;26(4):663-80. PubMed PMID: 11196443.
13: Agarwal M, Agarwal AK, Singh S, Shukla VK. An ultrasonographic evaluation of gallbladder emptying in patients with cholelithiasis. J Clin Gastroenterol. 2000 Dec;31(4):309-13. PubMed PMID: 11129272.
14: Xie ZH, Zhang J, Siraganian RP. Positive regulation of c-Jun N-terminal kinase and TNF-alpha production but not histamine release by SHP-1 in RBL-2H3 mast cells. J Immunol. 2000 Feb 1;164(3):1521-8. PubMed PMID: 10640770.
15: Kitano Y, Takata M, Sasaki N, Zhang Q, Yamamoto S, Miyasaka K. Influence of increased abdominal pressure on steady-state cardiac performance. J Appl Physiol (1985). 1999 May;86(5):1651-6. PubMed PMID: 10233131.
16: Hartigan JA, Green EG, Mortensen RM, Menachery A, Williams GH, Orme-Johnson NR. Comparison of protein phosphorylation patterns produced in adrenal cells by activation of cAMP-dependent protein kinase and Ca-dependent protein kinase. J Steroid Biochem Mol Biol. 1995 Jun;53(1-6):95-101. PubMed PMID: 7626524.
17: Saito S, Shinomiya H, Nakano M. Protein phosphorylation in murine peritoneal macrophages induced by infection with Salmonella species. Infect Immun. 1994 May;62(5):1551-6. PubMed PMID: 8168916; PubMed Central PMCID: PMC186354.
18: Gregory CW, DePhilip RM. Follicle-stimulating hormone-regulated Sertoli cell proteins SCc1 and SCc2 are phosphorylated and mitochondrially associated. Endocrinology. 1992 Nov;131(5):2103-12. PubMed PMID: 1330490.
19: Schraven B, Schirren A, Kirchgessner H, Siebert B, Meuer SC. Four CD45/P56lck-associated phosphorproteins (pp29-pp32) undergo alterations in human T cell activation. Eur J Immunol. 1992 Jul;22(7):1857-63. PubMed PMID: 1352500.
20: Epstein LF, Orme-Johnson NR. Regulation of steroid hormone biosynthesis. Identification of precursors of a phosphoprotein targeted to the mitochondrion in stimulated rat adrenal cortex cells. J Biol Chem. 1991 Oct 15;266(29):19739-45. PubMed PMID: 1655794.
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